Cas no 2228234-75-9 (4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine)

• Product Name: 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine
• CAS No: 2228234-75-9
• MF: C₁₃H₁₅F₄NO
• MW: 277.257917642593
• CID: 6111019
• PubChem ID: 165709662
• Update Time: 2025-05-19

4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine
• 4-[5-fluoro-2-(trifluoromethyl)phenoxy]-4-methylpiperidine
• 2228234-75-9
• EN300-1946522

• Inchi： 1S/C13H15F4NO/c1-12(4-6-18-7-5-12)19-11-8-9(14)2-3-10(11)13(15,16)17/h2-3,8,18H,4-7H2,1H3
• InChI Key： WOLXADYYWQMOBT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC1(C)CCNCC1)F)(F)F

Computed Properties

• Exact Mass: 277.10897675g/mol
• Monoisotopic Mass: 277.10897675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine

Comprehensive Overview of 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine (CAS No. 2228234-75-9)

The compound 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine (CAS No. 2228234-75-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries and trends in the field.

One of the most frequently searched topics related to 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine is its role in central nervous system (CNS) drug development. Researchers are particularly interested in how the piperidine scaffold, combined with fluorinated aromatic groups, influences bioavailability and receptor binding. Recent studies suggest that such compounds may offer improved metabolic stability, a critical factor in designing next-generation therapeutics for neurological disorders.

Another area of interest is the synthetic methodology for CAS No. 2228234-75-9. Organic chemists often explore efficient routes to introduce the fluoro and trifluoromethyl groups, given their electron-withdrawing effects and lipophilicity. Techniques like cross-coupling reactions and nucleophilic aromatic substitution are commonly discussed in forums and publications, reflecting the compound's synthetic complexity and versatility.

Environmental and green chemistry perspectives also feature prominently in discussions about 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine. With increasing regulatory scrutiny on fluorinated compounds, researchers are investigating biodegradable alternatives or catalytic methods to minimize waste. This aligns with broader industry trends toward sustainable synthesis, a topic highly relevant to ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

From a commercial standpoint, the demand for high-purity intermediates like CAS No. 2228234-75-9 is rising, driven by the growth of contract research organizations (CROs) and custom synthesis services. Suppliers often highlight batch consistency, scalability, and regulatory compliance—key concerns for end-users in academia and industry. Searches for bulk suppliers or analytical data sheets for this compound frequently appear in procurement databases.

In conclusion, 4-5-fluoro-2-(trifluoromethyl)phenoxy-4-methylpiperidine represents a compelling case study in the intersection of medicinal chemistry, process optimization, and sustainability. Its multifaceted applications and synthetic challenges ensure its continued relevance in scientific discourse and industrial innovation.